2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine

• IUPAC Name: 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine
• InChI: InChI=1S/C8H14N2S/c1-4-6-5-11-7(10-6)8(2,3)9/h5H,4,9H2,1-3H3
• InChI Key: BDVGTNARFBARNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)C(C)(C)N
• Molecular Formula: C8H14N2S
• Molecular Weight: 170.28 g/mol

Description

2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine, also known as ETPA, is an organic compound belonging to the thiazole family. It is a colorless, volatile liquid with a pungent odor. ETPA is used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is a versatile reagent that has been used in a wide range of synthetic reactions, including condensation reactions, cyclization reactions, and acylation reactions.

Mechanism of Action

2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine is an electrophilic reagent that reacts with a variety of substrates. The reaction mechanism typically involves the formation of a thiocarbamate intermediate, which is then attacked by the nucleophile. The reaction proceeds through a series of steps, including the formation of a thiocarbamate, the formation of an acylium ion, and the formation of an acylated product.
Biochemical and Physiological Effects
2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine has been shown to have a number of biochemical and physiological effects. It has been shown to have antimicrobial and antifungal activity, as well as anti-inflammatory and antioxidant effects. In addition, 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine has been shown to have cytotoxic effects, and has been used in the treatment of cancer.

Advantages and Limitations for Lab Experiments

2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine is a versatile reagent that can be used in a wide range of synthetic reactions. It is relatively stable and can be stored for long periods of time. However, it is a highly reactive compound and should be handled with care. In addition, the reaction can be highly exothermic and should be conducted in a well-ventilated area.

Future Directions

The use of 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine in scientific research is still in its early stages. In the future, it has the potential to be used in the synthesis of a wide range of compounds, including pharmaceuticals, dyes, and other organic compounds. In addition, it may be used in the synthesis of natural products, such as alkaloids and terpenes, as well as in the preparation of a variety of organic compounds. Furthermore, 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine may be used in the development of novel drug delivery systems, such as nanoparticles, liposomes, and polymeric systems. Finally, 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine may be used in the development of new catalysts for organic synthesis.

Synthesis Methods

2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine can be synthesized from ethyl acetoacetate and thiourea in the presence of anhydrous sodium carbonate and acetic acid. The reaction is typically conducted at a temperature of 80-90°C for 30-60 minutes. The reaction is highly exothermic and the reaction mixture should be stirred constantly to ensure that the reaction proceeds smoothly. The reaction mixture is then cooled to room temperature and the product is isolated by filtration.

Scientific Research Applications

2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine has been used extensively in scientific research. It has been used in the synthesis of a variety of compounds, including heterocyclic compounds, pharmaceuticals, and dyes. It has also been used in the synthesis of a number of natural products, including alkaloids and terpenes. In addition, 2-(4-ethyl-1,3-thiazol-2-yl)propan-2-amine has been used as a reagent in organic synthesis and in the preparation of a variety of organic compounds.